Cas no 1807279-38-4 (Ethyl 4-cyano-3-hydroxymethyl-2-nitrophenylacetate)

• Product Name: Ethyl 4-cyano-3-hydroxymethyl-2-nitrophenylacetate
• CAS No: 1807279-38-4
• MF: C₁₂H₁₂N₂O₅
• MW: 264.234083175659
• CID: 4944374
• Update Time: 2025-06-08

Ethyl 4-cyano-3-hydroxymethyl-2-nitrophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-cyano-3-hydroxymethyl-2-nitrophenylacetate

• Inchi： 1S/C12H12N2O5/c1-2-19-11(16)5-8-3-4-9(6-13)10(7-15)12(8)14(17)18/h3-4,15H,2,5,7H2,1H3
• InChI Key： PRORZUXFBJVDES-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1C=CC(C#N)=C(CO)C=1[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 383
• XLogP3: 0.7
• Topological Polar Surface Area: 116

Additional information on Ethyl 4-cyano-3-hydroxymethyl-2-nitrophenylacetate

Ethyl 4-cyano-3-hydroxymethyl-2-nitrophenylacetate (CAS No. 1807279-38-4): A Comprehensive Overview

Ethyl 4-cyano-3-hydroxymethyl-2-nitrophenylacetate (CAS No. 1807279-38-4) is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional attributes, plays a pivotal role in various synthetic pathways and biological studies. Its molecular structure, featuring a nitro group, cyano group, and hydroxymethyl group, makes it a versatile intermediate in the synthesis of more complex molecules.

The Ethyl 4-cyano-3-hydroxymethyl-2-nitrophenylacetate molecule exhibits a high degree of reactivity due to the presence of multiple functional groups. This reactivity has made it a valuable tool in the development of novel pharmaceuticals and agrochemicals. Researchers have leveraged its properties to explore new synthetic strategies, particularly in the context of drug discovery and development.

In recent years, there has been a surge in interest regarding the applications of nitroaromatic compounds in medicinal chemistry. The nitro group in Ethyl 4-cyano-3-hydroxymethyl-2-nitrophenylacetate serves as a critical handle for further functionalization, enabling the synthesis of diverse derivatives with potential therapeutic benefits. For instance, studies have demonstrated its utility in the preparation of kinase inhibitors, which are crucial in treating various forms of cancer and inflammatory diseases.

The hydroxymethyl group on the phenyl ring adds another layer of complexity to this compound, allowing for further derivatization through oxidation or reduction reactions. These modifications can lead to the formation of aldehydes, ketones, or even carboxylic acids, depending on the reaction conditions. Such flexibility makes Ethyl 4-cyano-3-hydroxymethyl-2-nitrophenylacetate an indispensable intermediate in synthetic organic chemistry.

One of the most compelling aspects of Ethyl 4-cyano-3-hydroxymethyl-2-nitrophenylacetate is its role in the development of novel antimicrobial agents. The nitro group is known to exhibit broad-spectrum antimicrobial activity, making it an attractive moiety for designing drugs that target bacterial and fungal infections. Recent studies have shown that derivatives of this compound exhibit promising activity against multidrug-resistant strains, highlighting its potential as a lead compound for new antibiotics.

The cyano group in Ethyl 4-cyano-3-hydroxymethyl-2-nitrophenylacetate also contributes to its biological activity. Cyano-substituted compounds are known to interact with various biological targets, including enzymes and receptors involved in metabolic pathways. This interaction has been exploited in the design of drugs that modulate these pathways for therapeutic purposes. For example, researchers have explored its potential as a precursor for developing compounds that target metabolic disorders such as diabetes and obesity.

From a synthetic chemistry perspective, Ethyl 4-cyano-3-hydroxymethyl-2-nitrophenylacetate serves as a building block for more complex molecules. Its structural features allow for diverse synthetic transformations, including condensation reactions, nucleophilic substitutions, and cyclizations. These reactions are fundamental to constructing heterocyclic compounds, which are prevalent in many pharmaceuticals due to their biological activity.

The pharmaceutical industry has been particularly interested in leveraging Ethyl 4-cyano-3-hydroxymethyl-2-nitrophenylacetate for drug development. Its versatility as an intermediate has led to its incorporation into various drug candidates targeting different therapeutic areas. For instance, it has been used in the synthesis of compounds with potential applications in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The ability to modify its structure allows researchers to fine-tune its pharmacological properties for optimal therapeutic efficacy.

In addition to its pharmaceutical applications, Ethyl 4-cyano-3-hydroxymethyl-2-nitrophenylacetate has found utility in agrochemical research. The nitro group's reactivity makes it an effective component in designing herbicides and pesticides that target specific enzymatic pathways in plants and pests. This has opened up new avenues for developing environmentally friendly agrochemicals that minimize ecological impact while maintaining high efficacy.

The synthesis of Ethyl 4-cyano-3-hydroxymethyl-2-nitrophenylacetate involves multi-step processes that require careful optimization to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient production methods, making this compound more accessible for research purposes. Techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions have been particularly useful in improving the overall synthesis.

Recent advancements in computational chemistry have also played a significant role in understanding the reactivity and properties of Ethyl 4-cyano-3-hydroxymethyl-2-nitrophenylacetate. Molecular modeling studies have provided insights into how different functional groups interact within the molecule, helping researchers predict its behavior under various conditions. This computational approach complements experimental work by offering a rapid and cost-effective means of exploring new synthetic possibilities.

The safety profile of Ethyl 4-cyano-3-hydroxymethyl-2-nitrophenylacetate is another critical consideration for researchers working with this compound. While it is not classified as hazardous under standard conditions, appropriate handling procedures must be followed to ensure safety during synthesis and handling. Personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn at all times when working with this compound to minimize exposure risks.

In conclusion, Ethyl 4-cyano-3-hydroxymethyl-2-nitrophenylacetate (CAS No. 1807279-38-4) is a multifaceted compound with significant applications across various fields of chemical research. Its unique structural features make it an invaluable intermediate for synthesizing complex molecules with potential therapeutic benefits. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone of innovation in both pharmaceuticals and agrochemicals.